Cas no 1263296-74-7 (N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide)

• Product Name: N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide
• CAS No: 1263296-74-7
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• CID: 1040676
• PubChem ID: 56776987
• Update Time: 2025-06-09

N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide
• N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfimide
• AK103699
• ANW-64564
• CTK8C0362
• FT-0686095
• KB-258024
• MolPort-020-003-850
• RP08065
• DB-320147
• AKOS015950307
• N-(1-BENZHYDRYLAZETIDIN-3-YLIDENE)-2-METHYLPROPANE-2-SULFINAMIDE[1263296-74-7]
• 2-Propanesulfinamide, N-[1-(diphenylmethyl)-3-azetidinylidene]-2-methyl-
• J-522765
• A889439
• MFCD18839242
• CS-0321079
• SB50744
• 1263296-74-7
• DTXSID40718470
• N-[1-(diphenylmethyl)azetidin-3-ylidene]-2-methylpropane-2-sulfinamide

• MDL： I166802
• Inchi： 1S/C20H24N2OS/c1-20(2,3)24(23)21-18-14-22(15-18)19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,19H,14-15H2,1-3H3
• InChI Key： QUHHZMADJVANJL-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(/N=C1/CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C/1)=O

Computed Properties

• Exact Mass: 340.16093457g/mol
• Monoisotopic Mass: 340.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.9Ų

N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide

N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide: A Comprehensive Overview

N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide (CAS No. 1263296-74-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide consists of a benzhydryl group attached to an azetidine ring, which is further functionalized with a sulfinamide moiety. The benzhydryl group, derived from two phenyl rings, imparts significant aromatic character and hydrophobicity to the molecule. The azetidine ring, a four-membered heterocycle, provides rigidity and conformational constraints that can influence the compound's biological activity. The sulfinamide functionality, on the other hand, introduces polarity and can participate in hydrogen bonding interactions with biological targets.

Recent studies have highlighted the potential of N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide in modulating various biological processes. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of protein kinases, which are key regulators of cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide has been investigated for its potential as an anti-inflammatory agent. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide has also been studied extensively. Research indicates that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its development as an oral therapeutic agent. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Furthermore, computational modeling and molecular dynamics simulations have provided insights into the binding interactions of N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide with its target proteins. These studies have revealed that the benzhydryl group plays a critical role in hydrophobic interactions with the protein binding site, while the sulfinamide moiety forms hydrogen bonds with key residues. This understanding has guided structure-based drug design efforts to optimize the compound's potency and selectivity.

In conclusion, N-(1-Benzhydrylazetidin-3-ylidene)-2-methylpropane-2-sulfinamide (CAS No. 1263296-74-7) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical investigation. Ongoing research continues to explore its full potential and refine its use in medicinal applications.